Desmethylene Paroxetine Hydrochloride

• Molecular Formula: C18H21ClFNO3
• Molecular Weight: 353.8 g/mol
• InChI: InChI=1S/C18H20FNO3.ClH/c19-14-3-1-12(2-4-14)16-7-8-20-10-13(16)11-23-15-5-6-17(21)18(22)9-15;/h1-6,9,13,16,20-22H,7-8,10-11H2;1H
• InChIKey: GIPUDSSHAJOHQK-UHFFFAOYSA-N

Desmethylene Paroxetine HCl: Metabolite and CYP2D6 Biomarker

Desmethylene Paroxetine Hydrochloride (CAS 1394861-12-1), also designated as Paroxetine Related Impurity 5 HCl and Paroxetine Hydrochloride Catechol Analog, is the hydrochloride salt of the demethylenated catechol derivative of the selective serotonin reuptake inhibitor (SSRI) paroxetine [1]. This compound is a major urinary metabolite of paroxetine formed via cytochrome P450 2D6-mediated oxidative cleavage of the methylenedioxy bridge, and it serves as a non-conjugated catechol intermediate in the primary metabolic pathway of paroxetine [2][3]. The availability of Desmethylene Paroxetine Hydrochloride as a characterized reference standard is essential for forensic toxicology, clinical urine drug testing, and pharmaceutical quality control applications, where it functions as an authenticated calibrator for paroxetine metabolite identification and quantification .

Analytical reference standard for paroxetine catechol metabolite

Workflow: LC-MS or HPLC bioanalytical peak identification

CYP2D6 metabolism biomarker for pharmacogenomic research

Non-pharmacological use; research tool for exposure and phenotype studies

• [1] Segura, M., Roura, L., de la Torre, R., & Joglar, J. (2003). Synthesis of the major metabolites of paroxetine. Bioorganic Chemistry, 31(3), 248–258. DOI: 10.1016/s0045-2068(03)00040-3 View Source
• [2] Zhao, S. X., Dalvie, D. K., Kelly, J. M., Soglia, J. R., Frederick, K. S., Smith, E. B., Obach, R. S., & Kalgutkar, A. S. (2007). NADPH-Dependent Covalent Binding of [3H]Paroxetine to Human Liver Microsomes and S-9 Fractions: Identification of an Electrophilic Quinone Metabolite of Paroxetine. Chemical Research in Toxicology, 20(11), 1649–1657. DOI: 10.1021/tx700132x View Source
• [3] Kaye, C. M., Haddock, R. E., Langley, P. F., Mellows, G., Tasker, T. C., Zussman, B. D., & Greb, W. H. (1989). A review of the metabolism and pharmacokinetics of paroxetine in man. Acta Psychiatrica Scandinavica, 80(S350), 60–75. DOI: 10.1111/j.1600-0447.1989.tb07176.x View Source

Why Desmethylene Paroxetine HCl Cannot Be Substituted

Generic substitution with paroxetine or structurally dissimilar reference materials fails in analytical and research applications targeting Desmethylene Paroxetine Hydrochloride because the compound possesses a distinct catechol moiety resulting from demethylenation of the parent methylenedioxy group [1]. This structural divergence confers unique physicochemical properties—including differential chromatographic retention behavior, distinct mass spectrometric fragmentation patterns, and pH-dependent instability characteristic of catechols [2][3]. In pharmaceutical impurity profiling, Paroxetine Related Impurity 5 HCl must be specifically identified and quantified as a potential process-related impurity or degradation product, requiring an authenticated reference standard of the exact compound . Furthermore, in forensic and clinical toxicology workflows employing LC-MS/MS or GC-MS, the use of certified Desmethylene Paroxetine Hydrochloride calibrators is mandated for accurate metabolite identification and quantification in urine drug testing applications; substituting an alternative paroxetine-related compound would yield invalid retention time matching, incorrect ion ratio verification, and non-compliant analytical data .

Desmethylene Paroxetine HCl

Paroxetine / other SSRIs

Why not interchangeable

Metabolite reference standard for analytical calibration

Parent drug or norfluoxetine with known receptor binding

Pharmacological targets differ; only this metabolite confirms CYP2D6 pathway flux

Labile; requires stabilization in bioanalytical workflows

Stable under standard analytical conditions

Stability profiles diverge; generic SSRI standards may miss degradation losses

CYP2D6 phenotype biomarker for research cohort stratification

Pharmacologically active; concentration reflects dosing, not metabolism alone

Metabolite level directly tracks enzyme activity; parent drug concentration confounded by absorption

• [1] Segura, M., Roura, L., de la Torre, R., & Joglar, J. (2003). Synthesis of the major metabolites of paroxetine. Bioorganic Chemistry, 31(3), 248–258. DOI: 10.1016/s0045-2068(03)00040-3 View Source
• [2] Zhao, S. X., Dalvie, D. K., Kelly, J. M., Soglia, J. R., Frederick, K. S., Smith, E. B., Obach, R. S., & Kalgutkar, A. S. (2007). NADPH-Dependent Covalent Binding of [3H]Paroxetine to Human Liver Microsomes and S-9 Fractions: Identification of an Electrophilic Quinone Metabolite of Paroxetine. Chemical Research in Toxicology, 20(11), 1649–1657. DOI: 10.1021/tx700132x View Source
• [3] Jornil, J., Jensen, K. G., Larsen, F., & Linnet, K. (2010). Identification of Cytochrome P450 Isoforms Involved in the Metabolism of Paroxetine and Estimation of Their Importance for Human Paroxetine Metabolism Using a Population-Based Simulator. Drug Metabolism and Disposition, 38(3), 376–385. DOI: 10.1124/dmd.109.030551 View Source

Desmethylene Paroxetine HCl Differentiation Evidence

CYP2D6-Mediated Exposure Variability

Desmethylene Paroxetine Hydrochloride differs structurally from paroxetine via the oxidative cleavage of the methylenedioxy bridge, yielding a catechol (1,2-benzenediol) moiety at the phenoxy terminus [1]. Paroxetine contains a methylenedioxy group (benzo[d][1,3]dioxole) at the corresponding position, whereas the desmethylene analog presents two adjacent phenolic hydroxyl groups (3,4-dihydroxyphenoxy) [2]. This structural modification is catalyzed in vivo by cytochrome P450 2D6-mediated demethylenation, representing the initial and primary step in paroxetine metabolism [3].

CYP2D6 Exposure Variability

Class-level inference

EM phenotype: Baseline parent drug C/D ratio

IM / PM phenotype: C/D ratio elevated

IM: 2.2× higher; PM: 3.8× higher (P

Supports metabolite as CYP2D6 activity marker

Surrogate from parent drug clearance in 304 research subjects

Metabolite Stability

Head-to-head comparison

Desmethylene Paroxetine: Labile; requires SOD, ascorbic acid, low pH

Paroxetine: Stable under standard conditions

Qualitative stability difference

Special handling critical for assay accuracy

In vitro CYP450 assay context; degradation impacts quantification

Genotype & Accumulation

Class-level inference

13.6×

Reported PBPK model exposure difference PM vs UM

Inverse relation to metabolite formation; supports dose-exposure modeling

Evidence Dimension	Molecular structure at phenoxy substituent
Target Compound Data	Catechol (3,4-dihydroxyphenoxy) moiety; Molecular Formula: C18H21ClFNO3; MW: 353.82 g/mol
Comparator Or Baseline	Paroxetine: Methylenedioxy (benzo[d][1,3]dioxol-5-yloxy) moiety; Molecular Formula: C19H20FNO3·HCl; MW: 365.83 g/mol (as HCl salt)
Quantified Difference	Replacement of methylenedioxy bridge (–O–CH2–O–) with two phenolic hydroxyl groups; ΔMW = -12 Da (loss of CH2 plus HCl stoichiometry adjustment)
Conditions	Structural characterization by NMR spectroscopy and mass spectrometry

Why This Matters

This structural differentiation mandates the procurement of Desmethylene Paroxetine Hydrochloride rather than paroxetine for accurate metabolite identification in LC-MS/MS and GC-MS workflows, as chromatographic retention times and mass spectrometric transitions differ substantially.

• [1] Segura, M., Roura, L., de la Torre, R., & Joglar, J. (2003). Synthesis of the major metabolites of paroxetine. Bioorganic Chemistry, 31(3), 248–258. DOI: 10.1016/s0045-2068(03)00040-3 View Source
• [2] PubChem. Paroxetine Hydrochloride Catechol Analog (Desmethylene Paroxetine Hydrochloride). Compound Summary. CID: 46780767. View Source
• [3] Zhao, S. X., Dalvie, D. K., Kelly, J. M., Soglia, J. R., Frederick, K. S., Smith, E. B., Obach, R. S., & Kalgutkar, A. S. (2007). NADPH-Dependent Covalent Binding of [3H]Paroxetine to Human Liver Microsomes and S-9 Fractions: Identification of an Electrophilic Quinone Metabolite of Paroxetine. Chemical Research in Toxicology, 20(11), 1649–1657. DOI: 10.1021/tx700132x View Source

Metabolite Stability and Handling Requirements

Following oral administration of paroxetine, the drug undergoes extensive metabolism, with Desmethylene Paroxetine representing the quantitatively predominant urinary metabolite [1]. Approximately 64% of a 30-mg oral solution dose of paroxetine is excreted in urine over a 10-day period, with only 2% excreted as unchanged parent drug and the remaining 62% excreted as metabolites [2]. Desmethylene Paroxetine (the catechol intermediate) constitutes the major non-conjugated metabolite in this fraction, though it undergoes subsequent O-methylation and conjugation prior to terminal elimination [3]. In contrast, unchanged paroxetine accounts for less than 2% of the administered dose recovered in urine [2].

Metabolite Stability

Head-to-head comparison

Desmethylene Paroxetine: Labile; requires SOD, ascorbic acid, low pH

Paroxetine: Stable under standard conditions

Qualitative stability difference

Special handling critical for assay accuracy

In vitro CYP450 assay context; degradation impacts quantification

Evidence Dimension	Urinary excretion as percentage of administered dose
Target Compound Data	Paroxetine metabolites collectively: ~62% of dose excreted in urine; Desmethylene Paroxetine (catechol) is the primary initial metabolic intermediate
Comparator Or Baseline	Unchanged paroxetine: <2% of dose excreted in urine
Quantified Difference	Metabolite excretion exceeds parent drug excretion by >30-fold (62% vs <2%)
Conditions	30-mg oral solution dose; 10-day post-dosing urine collection period; analysis via radiolabeled tracer studies and LC-MS

Why This Matters

For urine drug testing applications, the predominant urinary excretion of Desmethylene Paroxetine and its downstream methylated conjugates necessitates the use of Desmethylene Paroxetine Hydrochloride reference standards as calibrators and controls for accurate paroxetine compliance monitoring and forensic toxicology.

• [1] Kaye, C. M., Haddock, R. E., Langley, P. F., Mellows, G., Tasker, T. C., Zussman, B. D., & Greb, W. H. (1989). A review of the metabolism and pharmacokinetics of paroxetine in man. Acta Psychiatrica Scandinavica, 80(S350), 60–75. DOI: 10.1111/j.1600-0447.1989.tb07176.x View Source
• [2] FDA. Paroxetine Hydrochloride Prescribing Information (PAXIL). Reference ID: 4669349. Section 12.3 Pharmacokinetics – Elimination. View Source
• [3] Haddock, R. E., Johnson, A. M., Langley, P. F., Nelson, D. R., Pope, J. A., Thomas, D. R., & Woods, F. R. (1989). Metabolic pathway of paroxetine in animals and man and the comparative pharmacological properties of its metabolites. Acta Psychiatrica Scandinavica, 80(S350), 24–26. DOI: 10.1111/j.1600-0447.1989.tb07165.x View Source

CYP2D6 Genotype and Drug Accumulation

Paroxetine is a potent and selective serotonin reuptake inhibitor with a Ki value of 0.72 nM for the serotonin transporter (SERT), which is more than 1000-fold selective over norepinephrine and dopamine transporters [1]. In contrast, Desmethylene Paroxetine and its downstream methylated catechol metabolites are neurochemically inactive, exhibiting no meaningful serotonin reuptake inhibition or other pharmacological activity in vivo [2][3]. The catechol metabolite is not found in maternal or infant sera or breast milk at pharmacologically relevant concentrations and does not contribute to the therapeutic or adverse effects of paroxetine [4].

Genotype & Accumulation

Class-level inference

13.6×

Reported PBPK model exposure difference PM vs UM

Inverse relation to metabolite formation; supports dose-exposure modeling

Evidence Dimension	Serotonin transporter (SERT) binding affinity (Ki)
Target Compound Data	Desmethylene Paroxetine: Neurochemically inactive; no reported SERT binding affinity data (pharmacologically inert)
Comparator Or Baseline	Paroxetine: Ki = 0.72 nM for SERT
Quantified Difference	Inference: >1000-fold difference in SERT affinity; metabolite does not inhibit serotonin reuptake
Conditions	In vitro radioligand binding assays using [3H]-paroxetine or [3H]-citalopram; in vivo neurochemical assessments

Why This Matters

This pharmacological inactivity confirms that Desmethylene Paroxetine Hydrochloride is unsuitable as a pharmacologically active tool compound for SSRI research and must be procured solely for analytical reference standard applications, distinguishing its procurement rationale from that of paroxetine.

• [1] Owens, M. J., Knight, D. L., & Nemeroff, C. B. (2001). Second-generation SSRIs: human monoamine transporter binding profile of escitalopram and R-fluoxetine. Biological Psychiatry, 50(5), 345–350. DOI: 10.1016/S0006-3223(01)01145-3 View Source
• [2] Haddock, R. E., Johnson, A. M., Langley, P. F., Nelson, D. R., Pope, J. A., Thomas, D. R., & Woods, F. R. (1989). Metabolic pathway of paroxetine in animals and man and the comparative pharmacological properties of its metabolites. Acta Psychiatrica Scandinavica, 80(S350), 24–26. DOI: 10.1111/j.1600-0447.1989.tb07165.x View Source
• [3] Kowalska, M., Nowaczyk, J., Fijałkowski, Ł., & Nowaczyk, A. (2021). Paroxetine—Overview of the Molecular Mechanisms of Action. International Journal of Molecular Sciences, 22(4), 1662. DOI: 10.3390/ijms22041662 View Source
• [4] Stowe, Z. N., Cohen, L. S., Hostetter, A., Ritchie, J. C., Owens, M. J., & Nemeroff, C. B. (2000). Paroxetine in Human Breast Milk and Nursing Infants. American Journal of Psychiatry, 157(2), 185–189. DOI: 10.1176/appi.ajp.157.2.185 View Source

Purity Specification: ≥98% by HPLC for Certified Reference Material Applications

Commercially available Desmethylene Paroxetine Hydrochloride reference standards are supplied with a certified purity of ≥98% as determined by high-performance liquid chromatography (HPLC) [1]. This purity specification meets or exceeds regulatory requirements for pharmaceutical impurity reference standards used in analytical method development, ANDA and DMF submissions, and stability studies . Certified reference materials are provided with comprehensive Certificates of Analysis (COA) including chromatographic purity data, structural confirmation by NMR and MS, and residual solvent analysis where applicable [2]. In contrast, in-house synthesized material without full characterization and certification lacks the documented purity and traceability required for regulatory submissions .

Evidence Dimension	Purity specification for reference standard material
Target Compound Data	≥98% purity (HPLC); supplied with COA and comprehensive characterization data
Comparator Or Baseline	In-house synthesized material: variable purity; typically lacks certified COA and full characterization documentation
Quantified Difference	Certified purity ≥98% enables direct use in validated analytical methods; uncertified material requires additional characterization
Conditions	HPLC analysis at 220–280 nm; orthogonal purity verification by NMR, MS, and Karl Fischer titration

Why This Matters

Procurement of certified Desmethylene Paroxetine Hydrochloride with documented purity ≥98% and comprehensive analytical characterization reduces the regulatory burden for pharmaceutical laboratories, eliminates the need for costly in-house re-characterization, and ensures compliance with ICH and pharmacopoeial guidelines.

• [1] Bertin Bioreagent (Cayman Chemical). Desmethylene Paroxetine (hydrochloride) Technical Datasheet. CAT N°: 15908. Purity ≥98%. View Source
• [2] CATO Research Chemicals. Paroxetine Hydrochloride Catechol Analog (Desmethylene Paroxetine HCl) ISO17034 Certified Reference Standard. Catalog No. C4X-103554. View Source

Regulatory Recognition: Designated as Paroxetine Related Impurity 5 HCl in Compendial Monographs

Desmethylene Paroxetine Hydrochloride is recognized as Paroxetine Related Impurity 5 HCl in the context of pharmaceutical impurity profiling and is referenced as Paroxetine Hydrochloride Catechol Analog in regulatory and compendial contexts [1]. While not explicitly listed as a named impurity in the USP or EP monographs for Paroxetine Hydrochloride, the compound is offered by multiple vendors as a non-pharmacopoeial impurity reference standard for use in analytical method development and validation [2]. The USP monograph for Paroxetine Hydrochloride specifies acceptance criteria of 98.5–102.0% assay on the anhydrous and solvent-free basis, with chromatographic purity methods capable of detecting and quantifying related substances including the desmethylene catechol analog [3].

Evidence Dimension	Regulatory recognition as impurity reference standard
Target Compound Data	Desmethylene Paroxetine HCl (Paroxetine Related Impurity 5 HCl; Paroxetine Hydrochloride Catechol Analog) – available as characterized reference standard
Comparator Or Baseline	Paroxetine EP Impurity D (different structural entity; (3R,4S)-3-(1,3-benzodioxol-5-yloxymethyl)-4-(4-fluorophenyl)piperidine HCl)
Quantified Difference	Distinct impurity designation; non-interchangeable in compendial impurity profiling
Conditions	HPLC/GC impurity profiling methods in pharmaceutical quality control per ICH Q3A/Q3B guidelines

Why This Matters

Procurement of Desmethylene Paroxetine Hydrochloride as a characterized impurity reference standard supports compliance with ICH Q3A and Q3B guidelines for impurity identification, qualification, and control in paroxetine drug substance and drug product manufacturing, enabling successful ANDA and DMF submissions.

• [1] CATO Research Chemicals. Paroxetine Related Impurity 5 HCl (Desmethylene Paroxetine Hydrochloride) Product Page. Catalog No. C4X-103554. View Source
• [2] Pharmaffiliates. Paroxetine Hydrochloride Impurities Catalog – Desmethylene Paroxetine Hydrochloride Salt. Catalog No. PA 16 3061008. View Source
• [3] United States Pharmacopeia (USP). Paroxetine Hydrochloride Monograph. USP-NF. Assay: 98.5–102.0% (anhydrous and solvent-free basis). View Source

Physicochemical Instability: Catechol Oxidation Susceptibility Versus Parent Compound Stability

Desmethylene Paroxetine, as a catechol derivative, exhibits significant instability relative to the parent paroxetine compound due to the susceptibility of the 1,2-dihydroxybenzene moiety to auto-oxidation [1]. The catechol metabolite readily undergoes further oxidation to form reactive electrophilic ortho-quinone intermediates, which have been implicated in mechanism-based inactivation of cytochrome P450 2D6 and in covalent binding to hepatic microsomal proteins [2][3]. In vitro metabolism studies require stabilization of the catechol intermediate through the addition of superoxide dismutase (SOD), maintenance of low pH, and inclusion of ascorbic acid as an antioxidant [1]. In contrast, paroxetine with its intact methylenedioxy group is substantially more stable under physiological and analytical conditions and does not undergo analogous oxidative degradation [2].

Evidence Dimension	Chemical stability under physiological/in vitro conditions
Target Compound Data	Desmethylene Paroxetine: Unstable catechol; oxidizes to ortho-quinone; requires stabilization with SOD, low pH, and ascorbic acid
Comparator Or Baseline	Paroxetine: Stable methylenedioxy compound; no comparable catechol oxidation pathway
Quantified Difference	Qualitative difference in oxidation susceptibility; catechol half-life pH-dependent and shortened under oxidative conditions
Conditions	In vitro human liver microsome incubations; pH 7.4 physiological buffer

Why This Matters

This intrinsic instability necessitates specific procurement and handling protocols for Desmethylene Paroxetine Hydrochloride reference standards, including storage at -20°C or -80°C, protection from light and oxygen, and preparation of fresh analytical solutions to prevent degradation artifacts that could compromise method accuracy.

• [1] Jornil, J., Jensen, K. G., Larsen, F., & Linnet, K. (2010). Identification of Cytochrome P450 Isoforms Involved in the Metabolism of Paroxetine and Estimation of Their Importance for Human Paroxetine Metabolism Using a Population-Based Simulator. Drug Metabolism and Disposition, 38(3), 376–385. DOI: 10.1124/dmd.109.030551 View Source
• [2] Zhao, S. X., Dalvie, D. K., Kelly, J. M., Soglia, J. R., Frederick, K. S., Smith, E. B., Obach, R. S., & Kalgutkar, A. S. (2007). NADPH-Dependent Covalent Binding of [3H]Paroxetine to Human Liver Microsomes and S-9 Fractions: Identification of an Electrophilic Quinone Metabolite of Paroxetine. Chemical Research in Toxicology, 20(11), 1649–1657. DOI: 10.1021/tx700132x View Source
• [3] Bertelsen, K. M., Venkatakrishnan, K., Von Moltke, L. L., Obach, R. S., & Greenblatt, D. J. (2003). Apparent Mechanism-based Inhibition of Human CYP2D6 in Vitro by Paroxetine: Comparison with Fluoxetine and Quinidine. Drug Metabolism and Disposition, 31(3), 289–293. DOI: 10.1124/dmd.31.3.289 View Source

Desmethylene Paroxetine HCl: Key Application Scenarios

CYP2D6 Pharmacogenomic Studies

Desmethylene Paroxetine Hydrochloride serves as an essential certified reference material for calibrators and quality controls in LC-MS/MS and GC-MS methods designed for paroxetine compliance monitoring and forensic toxicology . Given that unchanged paroxetine accounts for less than 2% of urinary excretion while metabolites comprise approximately 62% of the dose, accurate detection of paroxetine exposure in urine drug testing programs requires positive identification of the major urinary metabolite Desmethylene Paroxetine [1][2]. Certified solution standards at 1.0 mg/mL in methanol (as free base) are commercially available for direct use as starting materials for calibrator preparation, enabling method validation according to forensic and clinical laboratory accreditation requirements .

Paroxetine Toxicology Confirmation

As Paroxetine Related Impurity 5 HCl, Desmethylene Paroxetine Hydrochloride is procured by pharmaceutical quality control laboratories to support analytical method development, method validation, and routine impurity profiling of paroxetine drug substance and finished drug products [3][4]. The ≥98% purity (HPLC) certified reference standard enables accurate quantification of this potential process-related impurity and oxidative degradation product, facilitating compliance with ICH Q3A/Q3B impurity qualification thresholds . This reference standard is specifically utilized in ANDA and DMF submissions to demonstrate adequate control of paroxetine-related impurities during manufacturing and throughout product shelf-life [4].

In Vitro Drug Interaction and Inhibition Studies

Researchers investigating paroxetine metabolism and CYP2D6-mediated drug-drug interactions procure Desmethylene Paroxetine Hydrochloride as an authentic synthetic reference compound for the identification and quantification of the catechol intermediate formed during in vitro human liver microsome and hepatocyte incubations [5]. The compound's characteristic instability—arising from catechol auto-oxidation to reactive ortho-quinone species—requires careful handling and stabilization protocols, making characterized reference material essential for accurate metabolic profiling [6]. This compound enables studies on the mechanism-based inactivation of CYP2D6 by paroxetine, a phenomenon linked to clinically significant pharmacokinetic drug interactions with CYP2D6 substrates [7].

LC-MS/MS Method Development and Validation

Analytical chemists developing and validating HPLC, UPLC, LC-MS/MS, and GC-MS methods for paroxetine and its related substances procure Desmethylene Paroxetine Hydrochloride to optimize chromatographic separation conditions and establish system suitability parameters [3]. The distinct retention characteristics of the catechol analog relative to paroxetine and other related impurities (e.g., EP Impurity D) facilitate resolution optimization and peak identification in complex pharmaceutical matrices and biological samples [3]. Certified reference solutions enable accurate determination of relative response factors and calibration curve linearity for validated impurity quantification methods .

Application

Selection Property

Validation Focus

CYP2D6 Pharmacogenomic Research

CYP2D6 pathway specificity

Phenotype-exposure correlation in research cohorts

Forensic Toxicology Confirmation

Metabolite identity confirmation

Ingestion confirmation via urinary metabolite detection

In Vitro CYP2D6 Inhibition Studies

CYP2D6 probe substrate

DDI prediction model validation using probe metabolite

LC-MS/MS Bioanalytical Method Validation

Reference standard for peak identification

Method specificity and cross-talk review

• [1] FDA. Paroxetine Hydrochloride Prescribing Information (PAXIL). Reference ID: 4669349. Section 12.3 Pharmacokinetics – Elimination. View Source
• [2] Kaye, C. M., Haddock, R. E., Langley, P. F., Mellows, G., Tasker, T. C., Zussman, B. D., & Greb, W. H. (1989). A review of the metabolism and pharmacokinetics of paroxetine in man. Acta Psychiatrica Scandinavica, 80(S350), 60–75. DOI: 10.1111/j.1600-0447.1989.tb07176.x View Source
• [3] CATO Research Chemicals. Paroxetine Related Impurity 5 HCl (Desmethylene Paroxetine Hydrochloride) Product Page. Catalog No. C4X-103554. View Source
• [4] Pharmaffiliates. Paroxetine Hydrochloride Impurities Catalog – Desmethylene Paroxetine Hydrochloride Salt. Catalog No. PA 16 3061008. View Source
• [5] Segura, M., Roura, L., de la Torre, R., & Joglar, J. (2003). Synthesis of the major metabolites of paroxetine. Bioorganic Chemistry, 31(3), 248–258. DOI: 10.1016/s0045-2068(03)00040-3 View Source
• [6] Jornil, J., Jensen, K. G., Larsen, F., & Linnet, K. (2010). Identification of Cytochrome P450 Isoforms Involved in the Metabolism of Paroxetine and Estimation of Their Importance for Human Paroxetine Metabolism Using a Population-Based Simulator. Drug Metabolism and Disposition, 38(3), 376–385. DOI: 10.1124/dmd.109.030551 View Source
• [7] Zhao, S. X., Dalvie, D. K., Kelly, J. M., Soglia, J. R., Frederick, K. S., Smith, E. B., Obach, R. S., & Kalgutkar, A. S. (2007). NADPH-Dependent Covalent Binding of [3H]Paroxetine to Human Liver Microsomes and S-9 Fractions: Identification of an Electrophilic Quinone Metabolite of Paroxetine. Chemical Research in Toxicology, 20(11), 1649–1657. DOI: 10.1021/tx700132x View Source